Cas no 610751-12-7 (3-(3,4-dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one
• CAS No: 610751-12-7
• MF: C₂₅H₂₁NO₇
• MW: 447.436747312546
• CID: 5554760
• Update Time: 2025-10-28

3-(3,4-dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2-methyl-7-[(4-nitrophenyl)methoxy]chromen-4-one
• 3-(3,4-dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one

• Inchi： 1S/C25H21NO7/c1-15-24(17-6-11-21(30-2)23(12-17)31-3)25(27)20-10-9-19(13-22(20)33-15)32-14-16-4-7-18(8-5-16)26(28)29/h4-13H,14H2,1-3H3
• InChI Key： RGSNCRULVNOZOA-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OCC3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one

3-(3,4-Dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one: A Comprehensive Overview

3-(3,4-Dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one, commonly referred to by its CAS number CAS No. 610751-12-7, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of chromones, which are known for their diverse biological activities and structural versatility. The molecule features a chromenone skeleton with substituents at positions 3, 2, and 7, including a dimethoxyphenyl group, a methyl group, and a nitrophenylmethoxy group, respectively. These substituents contribute to the compound's unique properties and reactivity.

Recent studies have highlighted the importance of chromones as scaffolds for drug discovery. The presence of electron-donating groups like methoxy and methyl in this compound enhances its ability to interact with biological targets. For instance, the dimethoxyphenyl group is known to exhibit strong antioxidant properties, while the nitrophenylmethoxy group may contribute to anti-inflammatory activity. These findings suggest that CAS No. 610751-12-7 could be a promising candidate for developing novel therapeutic agents.

The synthesis of 3-(3,4-Dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one involves a multi-step process that typically begins with the preparation of the chromenone core. Researchers have explored various methodologies to optimize the synthesis, including microwave-assisted reactions and catalytic systems. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for further studies.

In terms of biological activity, recent investigations have demonstrated that this compound exhibits potent anti-cancer properties. Specifically, it has shown selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve induction of apoptosis through mitochondrial pathways and modulation of key oncogenes. These findings align with broader trends in cancer research focusing on natural product-derived compounds as potential chemotherapeutic agents.

Beyond pharmacology, this compound has also garnered attention in materials science due to its photochemical properties. The chromenone framework is known for its ability to absorb UV light and emit fluorescence under certain conditions. This property makes it a candidate for applications in sensors and optoelectronic devices. Recent studies have explored its potential as a fluorescent probe for detecting metal ions in aqueous solutions, showcasing its versatility across multiple disciplines.

The structural complexity of CAS No. 610751-12-7 presents both challenges and opportunities for researchers. While its synthesis requires precise control over reaction conditions, its intricate architecture offers a platform for further functionalization. For example, substituting different groups at various positions could lead to derivatives with enhanced bioavailability or improved stability.

In conclusion, 3-(3,4-Dimethoxyphenyl)-2-methyl-7-(4-nitrophenyl)methoxy-4H-chromen-4-one represents a fascinating molecule with multifaceted applications in medicine and materials science. Its unique combination of structural features and biological activities positions it as a valuable tool for advancing scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.